N-(4-chlorophenyl)-3-(2,5-dioxo-1-phenylpyrrolidin-3-yl)sulfanylpropanamide

• IUPAC Name: N-(4-chlorophenyl)-3-(2,5-dioxo-1-phenylpyrrolidin-3-yl)sulfanylpropanamide
• InChI: InChI=1S/C19H17ClN2O3S/c20-13-6-8-14(9-7-13)21-17(23)10-11-26-16-12-18(24)22(19(16)25)15-4-2-1-3-5-15/h1-9,16H,10-12H2,(H,21,23)
• InChI Key: DEJBLKMEMAAWHU-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=CC=C2)SCCC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C19H17ClN2O3S
• Molecular Weight: 388.9 g/mol

Description

N-(4-chlorophenyl)-3-(2,5-dioxo-1-phenylpyrrolidin-3-yl)sulfanylpropanamide is a complex organic compound with potential applications in various fields of scientific research. This compound features a chlorophenyl group, a pyrrolidinyl ring, and a thioether linkage, making it a unique molecule for study.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-chlorophenyl)-3-(2,5-dioxo-1-phenylpyrrolidin-3-yl)sulfanylpropanamide typically involves multiple steps. One common method includes the reaction of 4-chloroaniline with a suitable acylating agent to form an intermediate. This intermediate is then reacted with a thiol-containing compound under controlled conditions to yield the final product. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. Techniques such as continuous flow reactors and automated synthesis may be employed to produce the compound in bulk quantities.

Chemical Reactions Analysis

Types of Reactions

N-(4-chlorophenyl)-3-(2,5-dioxo-1-phenylpyrrolidin-3-yl)sulfanylpropanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.

Substitution: The chlorophenyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperoxybenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like sodium hydroxide or potassium carbonate can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols.

Scientific Research Applications

N-(4-chlorophenyl)-3-(2,5-dioxo-1-phenylpyrrolidin-3-yl)sulfanylpropanamide has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(4-chlorophenyl)-3-(2,5-dioxo-1-phenylpyrrolidin-3-yl)sulfanylpropanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-chlorophenyl)-3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]butanamide
• N-(4-chlorophenyl)-3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]pentanamide

Uniqueness

N-(4-chlorophenyl)-3-(2,5-dioxo-1-phenylpyrrolidin-3-yl)sulfanylpropanamide is unique due to its specific structural features, such as the chlorophenyl group and the thioether linkage